4-(2-Phenylquinazolin-4-yl)piperazin-2-one

• IUPAC Name: 4-(2-phenylquinazolin-4-yl)piperazin-2-one
• InChI: InChI=1S/C18H16N4O/c23-16-12-22(11-10-19-16)18-14-8-4-5-9-15(14)20-17(21-18)13-6-2-1-3-7-13/h1-9H,10-12H2,(H,19,23)
• InChI Key: LVRJPXPCHDXTAG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(=O)N1)C2=NC(=NC3=CC=CC=C32)C4=CC=CC=C4
• Molecular Formula: C18H16N4O
• Molecular Weight: 304.3 g/mol

Description

4-(2-Phenylquinazolin-4-yl)piperazin-2-one, also known as PPQ, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. PPQ is a heterocyclic compound that contains a quinazoline ring and a piperazine ring. The compound has shown promising results in scientific research, particularly in the area of anti-cancer drug development.

Mechanism of Action

The exact mechanism of action of 4-(2-Phenylquinazolin-4-yl)piperazin-2-one is not fully understood. However, studies have suggested that 4-(2-Phenylquinazolin-4-yl)piperazin-2-one may inhibit the activity of certain enzymes, such as topoisomerase II and protein kinase C, which are involved in cell proliferation and survival. 4-(2-Phenylquinazolin-4-yl)piperazin-2-one may also induce oxidative stress in cancer cells, leading to apoptosis.
Biochemical and physiological effects:
4-(2-Phenylquinazolin-4-yl)piperazin-2-one has been shown to have minimal toxicity in normal cells, indicating its potential as a safe and effective anti-cancer agent. 4-(2-Phenylquinazolin-4-yl)piperazin-2-one has also been shown to have anti-inflammatory properties, which may contribute to its potential use in treating neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(2-Phenylquinazolin-4-yl)piperazin-2-one in lab experiments is its low toxicity in normal cells. This allows for higher concentrations of 4-(2-Phenylquinazolin-4-yl)piperazin-2-one to be used in experiments without causing harm to normal cells. However, one limitation of using 4-(2-Phenylquinazolin-4-yl)piperazin-2-one in lab experiments is its low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 4-(2-Phenylquinazolin-4-yl)piperazin-2-one. One area of interest is the development of 4-(2-Phenylquinazolin-4-yl)piperazin-2-one derivatives with improved solubility and bioavailability. Another area of interest is the investigation of the potential use of 4-(2-Phenylquinazolin-4-yl)piperazin-2-one in combination with other anti-cancer agents for improved efficacy. Additionally, further studies are needed to fully understand the mechanism of action of 4-(2-Phenylquinazolin-4-yl)piperazin-2-one and its potential use in treating neurodegenerative diseases.

Synthesis Methods

4-(2-Phenylquinazolin-4-yl)piperazin-2-one can be synthesized through a multi-step process that involves the reaction of 2-aminobenzophenone with ethyl 2-bromoacetate to form ethyl 2-(2-oxo-2-phenylethyl)benzoate. This intermediate is then reacted with hydrazine hydrate to form 2-(2-phenylethyl)benzohydrazide, which is further reacted with formic acid to form 4-(2-phenylquinazolin-4-yl)piperazin-2-one.

Scientific Research Applications

4-(2-Phenylquinazolin-4-yl)piperazin-2-one has been extensively studied for its potential use in cancer treatment. Studies have shown that 4-(2-Phenylquinazolin-4-yl)piperazin-2-one has anti-proliferative effects on various cancer cell lines, including breast, colon, and prostate cancer cells. 4-(2-Phenylquinazolin-4-yl)piperazin-2-one has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition to its anti-cancer properties, 4-(2-Phenylquinazolin-4-yl)piperazin-2-one has also been studied for its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.